Cas no 332384-21-1 (N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide)

N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide structure
332384-21-1 structure
Product Name:N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide
CAS No:332384-21-1
MF:C20H15N5O6S
MW:453.428002595901
CID:6112908
PubChem ID:3132229
Update Time:2023-12-13

N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide
    • N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide
    • F0804-2009
    • AKOS000599110
    • N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-4-methyl-3,5-dinitrobenzenesulfonamide
    • N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-4-methyl-3,5-dinitrobenzenesulfonamide
    • 332384-21-1
    • Inchi: 1S/C20H15N5O6S/c1-13-18(24(26)27)10-16(11-19(13)25(28)29)32(30,31)22-15-6-4-5-14(9-15)17-12-23-8-3-2-7-20(23)21-17/h2-12,22H,1H3
    • InChI Key: LEUYBUSOQDDGMD-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-])(NC1C=CC=C(C=1)C1=CN2C=CC=CC2=N1)(=O)=O

Computed Properties

  • Exact Mass: 453.07430439g/mol
  • Monoisotopic Mass: 453.07430439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 164Ų

N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-4-methyl-3,5-dinitrobenzene-1-sulfonamide Pricemore >>

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